Cas no 690644-58-7 (2-(4-tert-butylbenzenesulfonamido)-N-(3-chlorophenyl)acetamide)

• Product Name: 2-(4-tert-butylbenzenesulfonamido)-N-(3-chlorophenyl)acetamide
• CAS No: 690644-58-7
• MF: C₁₈H₂₁ClN₂O₃S
• MW: 380.888942480087
• CID: 5418811
• Update Time: 2025-11-03

2-(4-tert-butylbenzenesulfonamido)-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-tert-butylphenyl)sulfonylamino]-N-(3-chlorophenyl)acetamide
• 2-(4-tert-butylbenzenesulfonamido)-N-(3-chlorophenyl)acetamide

• Inchi： 1S/C18H21ClN2O3S/c1-18(2,3)13-7-9-16(10-8-13)25(23,24)20-12-17(22)21-15-6-4-5-14(19)11-15/h4-11,20H,12H2,1-3H3,(H,21,22)
• InChI Key： AYPISGVJZBTBEY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CNS(C1=CC=C(C(C)(C)C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-tert-butylbenzenesulfonamido)-N-(3-chlorophenyl)acetamide

2-(4-tert-butylbenzenesulfonamido)-N-(3-chlorophenyl)acetamide (CAS No. 690644-58-7)

The compound 2-(4-tert-butylbenzenesulfonamido)-N-(3-chlorophenyl)acetamide, identified by the CAS registry number 690644-58-7, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a chlorophenyl moiety, making it a versatile molecule for various chemical reactions and biological assays.

The molecular formula of this compound is C18H21ClN2O3S, and its molecular weight is approximately 395.87 g/mol. The structure of 2-(4-tert-butylbenzenesulfonamido)-N-(3-chlorophenyl)acetamide consists of a central acetamide group connected to a sulfonamide moiety, which is further attached to a tert-butyl-substituted benzene ring. The presence of the chlorophenyl group introduces additional electronic and steric effects, enhancing the compound's reactivity and selectivity in various chemical transformations.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. Its ability to act as a bioisostere or a scaffold for constructing bioactive molecules has been extensively explored. For instance, researchers have utilized this compound to design novel inhibitors for kinase enzymes, which are critical targets in oncology and inflammatory diseases.

In terms of synthesis, the preparation of 2-(4-tert-butylbenzenesulfonamido)-N-(3-chlorophenyl)acetamide involves multi-step reactions, including nucleophilic substitutions and amide bond formations. The use of microwave-assisted synthesis has been reported to significantly improve the reaction yield and purity, making it more feasible for large-scale production.

The physicochemical properties of this compound, such as its solubility in organic solvents and its stability under various conditions, have been thoroughly investigated. These properties are crucial for its application in pharmaceutical formulations and analytical techniques like high-performance liquid chromatography (HPLC).

Moreover, the environmental impact of 2-(4-tert-butylbenzenesulfonamido)-N-(3-chlorophenyl)acetamide has been a subject of recent research. Studies indicate that it exhibits low toxicity towards aquatic organisms, suggesting its potential as an environmentally friendly reagent in industrial processes.

In conclusion, the compound CAS No. 690644-58-7, or 2-(4-tert-butylbenzenesulfonamido)-N-(3-chlorophenyl)acetamide, represents a significant advancement in organic chemistry. Its unique structure, combined with its versatile applications and favorable physicochemical properties, positions it as a valuable tool in both academic research and industrial development.